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Compound of Interest

Compound Name: Ostalloy

Cat. No.: B1236533 Get Quote

Effective management of Ostalloy waste is critical for ensuring laboratory safety and

environmental protection. Ostalloy, particularly common variants like Ostalloy 158, is a low-

melting-point fusible alloy used in various laboratory and industrial applications. While it can be

easily melted and reused, its composition, which includes heavy metals such as lead and

cadmium, necessitates handling it as hazardous waste upon final disposal.[1][2][3] Adherence

to proper disposal protocols is not only a matter of regulatory compliance but also a core

component of responsible chemical management.

Hazard Identification and Safety Precautions
Ostalloy 158 contains metals that pose significant health risks.[2][4] Cadmium and lead are

recognized as carcinogenic substances by the International Agency for Research on Cancer

(IARC) and the Occupational Safety and Health Administration (OSHA).[2]

Inhalation: Inhaling dust or fumes, which can be generated during heating or mechanical

processing, may cause respiratory irritation, coughing, and shortness of breath.[2][4]

Skin Contact: Molten alloy will cause severe thermal burns.[2]

Chronic Exposure: Long-term exposure to lead and cadmium can lead to severe health

complications, affecting the reproductive, gastrointestinal, and renal systems.[2][4]

Personal Protective Equipment (PPE) is mandatory when handling Ostalloy waste:
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Gloves: Wear nitrile or latex gloves for handling solid material. Use thermal-resistant gloves

over them when working with molten alloy.[2]

Eye Protection: Safety glasses or a face shield should be worn to protect against splashes of

molten metal or airborne particles.[5]

Respiratory Protection: If there is a risk of generating dust or fumes, a full-face respirator

with HEPA cartridges is recommended to stay below exposure limits set by OSHA or ACGIH.

[2]

Ventilation: Always handle Ostalloy in a well-ventilated area, preferably using local exhaust

ventilation.[2]

Material Composition and Properties
The composition of Ostalloy dictates its hazardous characteristics. The data below pertains to

Ostalloy 158, a common formulation.

Component Weight Percentage (%) Key Hazard

Bismuth (Bi) 50.0%

Low toxicity, but chronic

exposure can cause gum and

mucosal issues.[2][4]

Lead (Pb) 26.7%
Carcinogen, neurotoxin,

reproductive hazard.[2]

Tin (Sn) 13.3%

Fume overexposure can lead

to benign pneumoconiosis

(stannosis).[2]

Cadmium (Cd) 10.0%
Carcinogen, lung and kidney

damage.[2][4]

Physical Property Value

Melting Temperature 158°F (70°C)[1][6]

Specific Gravity 9.4[1]
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Step-by-Step Disposal Protocol
This protocol provides a clear workflow for the safe handling and disposal of Ostalloy waste in

a laboratory setting.

Step 1: Segregation and Collection
Solid Alloy Waste: Allow any molten Ostalloy to cool and solidify completely before handling.

[2] Collect all solid scraps, shavings, and unwanted pieces in a designated, sealed container.

This container must be clearly labeled as "Hazardous Waste: Ostalloy (Contains Lead and

Cadmium)."

Contaminated Materials: Any items that have come into direct contact with Ostalloy, such as

gloves, weighing paper, or wipes, must be treated as hazardous waste.[7] Collect these

items in a separate, clearly labeled, sealable bag or container.[7]

Sharps: Contaminated sharp objects, like needles or blades, should be placed in a dedicated

sharps container for heavy metal waste.[7]

Step 2: Preferred Disposal Pathway: Recycling and
Reuse
Ostalloy is designed to be recovered and recycled multiple times, which is the most

environmentally friendly and cost-effective option.[1][8][9]

In-house Recycling: If your laboratory frequently uses Ostalloy, establish a procedure for

collecting, melting, and recasting the alloy for future use.

Return to Manufacturer: Some suppliers may offer a take-back or recycling program.[4]

Consult with your supplier to see if this is a viable option.

Step 3: Final Disposal as Hazardous Waste
When the material can no longer be reused or is contaminated, it must be disposed of as

hazardous waste.

Regulatory Compliance: Disposal must adhere to all federal, state, and local regulations.[2]

[4] It is illegal and unsafe to dispose of Ostalloy in the regular trash or via sewer systems.
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[10][11]

Contact Environmental Health & Safety (EHS): Contact your institution's EHS office to

arrange for a hazardous waste pickup. They will provide the correct containers and labels

and ensure the waste is transported to a certified hazardous waste disposal facility.

Waste Manifest: Ensure all paperwork and waste manifests are completed accurately, clearly

identifying the composition of the waste.

Step 4: Spill Management
Molten Spills: Do not use water on a molten metal spill, as this can cause a violent steam

explosion.[4] Cordon off the area and allow the metal to solidify completely.

Solid Spills: Once solid, carefully sweep or scrape up the material.[2] Avoid creating dust

during cleanup.[4] All cleanup materials must be disposed of as hazardous waste.

Ostalloy Disposal Workflow
The following diagram illustrates the decision-making process for the proper management of

Ostalloy waste.
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Ostalloy Waste Generated
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Caption: Logical workflow for the safe disposal and recycling of Ostalloy waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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